Cas no 2172605-21-7 (1-(4-methyl-1,3-thiazol-2-yl)cyclopentylmethanol)

• Product Name: 1-(4-methyl-1,3-thiazol-2-yl)cyclopentylmethanol
• CAS No: 2172605-21-7
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• CID: 5999988
• PubChem ID: 165602534
• Update Time: 2025-08-03

1-(4-methyl-1,3-thiazol-2-yl)cyclopentylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-methyl-1,3-thiazol-2-yl)cyclopentylmethanol
• [1-(4-methyl-1,3-thiazol-2-yl)cyclopentyl]methanol
• EN300-1627285
• 2172605-21-7

• Inchi： 1S/C10H15NOS/c1-8-6-13-9(11-8)10(7-12)4-2-3-5-10/h6,12H,2-5,7H2,1H3
• InChI Key： SVWRBYYOBRGAKJ-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1C1(CO)CCCC1

Computed Properties

• Exact Mass: 197.08743528g/mol
• Monoisotopic Mass: 197.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61.4Ų

Additional information on 1-(4-methyl-1,3-thiazol-2-yl)cyclopentylmethanol

Introduction to 1-(4-methyl-1,3-thiazol-2-yl)cyclopentylmethanol (CAS No. 2172605-21-7)

1-(4-methyl-1,3-thiazol-2-yl)cyclopentylmethanol, a compound with the CAS number 2172605-21-7, represents a significant area of interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural motif combines a cyclopentylmethanol moiety with a thiazole ring system, which is well-documented for its pharmacological significance.

The thiazole core, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is widely recognized for its role in various biological processes. Its derivatives have been extensively explored in medicinal chemistry, demonstrating diverse pharmacological activities ranging from antimicrobial to anti-inflammatory effects. The presence of the 4-methyl substituent in the thiazole ring further modulates the electronic and steric properties of the molecule, influencing its interactions with biological targets.

The cyclopentylmethanol component of this compound introduces a bulky aliphatic group that can affect both the solubility and binding affinity of the molecule. This structural feature is particularly relevant in drug design, where optimizing solubility and binding interactions is crucial for achieving desired pharmacokinetic profiles. The combination of these structural elements makes 1-(4-methyl-1,3-thiazol-2-yl)cyclopentylmethanol a promising candidate for further investigation.

In recent years, there has been a growing interest in exploring novel scaffolds derived from thiazole and related heterocycles for their potential therapeutic applications. Several studies have highlighted the significance of thiazole derivatives in addressing various diseases, including cancer, infectious diseases, and inflammatory conditions. The structural versatility of thiazole allows for the creation of molecules with tailored biological activities, making it an attractive scaffold for drug discovery efforts.

One of the most compelling aspects of 1-(4-methyl-1,3-thiazol-2-yl)cyclopentylmethanol is its potential as a lead compound for developing new therapeutic agents. Its unique structural features suggest that it may interact with multiple biological targets, offering a multitarget approach to therapy. This concept is particularly relevant in contemporary drug discovery, where targeting multiple pathways simultaneously can lead to more effective treatments with fewer side effects.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid identification and optimization of novel drug candidates. These tools have enabled researchers to predict the binding modes and interactions of molecules like 1-(4-methyl-1,3-thiazol-2-yl)cyclopentylmethanol with biological targets, thereby accelerating the drug discovery process. The integration of experimental data with computational predictions has been instrumental in validating the potential of this compound as a therapeutic agent.

The synthesis of 1-(4-methyl-1,3-thiazol-2-yl)cyclopentylmethanol involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as 4-methylthiazole and cyclopentenone derivatives. These intermediates are then coupled using various coupling reactions, such as Suzuki or Heck couplings, to form the desired product.

The use of advanced synthetic methodologies has significantly improved the efficiency and scalability of producing complex molecules like 1-(4-methyl-1,3-thiazol-2-yl)cyclopentylmethanol. Techniques such as flow chemistry and microwave-assisted synthesis have enabled researchers to achieve high yields in shorter reaction times, making it feasible to produce larger quantities of the compound for further studies.

Once synthesized, 1-(4-methyl-1,3-thiazol-2-yl)cyclopentylmethanol undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses confirm the molecular structure and purity of the compound before it is subjected to biological testing.

Biological evaluation often involves testing the compound against various biological assays to assess its potency and selectivity. These assays can include cell-based assays to evaluate cytotoxicity or anti-inflammatory activity, as well as enzyme-based assays to assess interactions with specific enzymes or receptors. The results from these assays provide valuable insights into the potential therapeutic applications of 1-(4-methyl-1,3-thiazol-2-yl)cyclopentylmethanol.

The growing body of evidence supporting the pharmacological potential of thiazole derivatives has spurred numerous research initiatives aimed at developing new drugs based on these scaffolds. Several clinical trials are currently underway evaluating thiazole-based compounds for their efficacy in treating various diseases. The success observed in these trials underscores the importance of continued research into novel thiazole derivatives like 1-(4-methyl-1,3-thiazol-2-yl)cyclopentylmethanol.

In conclusion, 1-(4-methyl-1,3-thiazol-2-yl)cyclopentylmethanol (CAS No. 2172605-21-7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for developing new therapeutic agents. With ongoing advancements in synthetic chemistry and computational biology, there is significant optimism that compounds like this will contribute to future medical breakthroughs.